Cas no 1804655-57-9 (4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804655-57-9
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4874683
• Update Time: 2025-06-29

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-2-5-6(7(11)12)3(10)1-4(13-5)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： GZFHKQULBIEDFE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804655-57-9): A Comprehensive Overview

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804655-57-9) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

The molecular structure of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is composed of a pyridine ring substituted with a chlorine atom at the 4-position, a chloromethyl group at the 2-position, and a difluoromethyl group at the 3-position. The carboxylic acid group at the 6-position further enhances its reactivity and functional versatility. This combination of substituents imparts unique chemical properties that make it an attractive candidate for various synthetic transformations.

In recent years, significant advancements have been made in understanding the synthetic routes and applications of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid. One notable study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic method for this compound using a palladium-catalyzed cross-coupling reaction. This method not only improved the yield but also minimized the formation of by-products, making it more suitable for large-scale production.

The biological activity of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid has also been extensively investigated. Research conducted by a team at the University of California (2022) demonstrated its potential as a lead compound in the development of novel pesticides. The compound exhibited strong inhibitory effects on several key enzymes involved in pest metabolism, suggesting its potential as an environmentally friendly alternative to traditional pesticides.

In the pharmaceutical industry, 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid has shown promise as an intermediate in the synthesis of drugs targeting various diseases. A study published in the Journal of Medicinal Chemistry (2023) reported its use in the synthesis of a novel class of antiviral agents. These agents were found to be effective against several RNA viruses, including influenza and coronaviruses, highlighting the compound's broad-spectrum antiviral activity.

The physicochemical properties of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 150°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been studied, and it has been found to be stable under standard laboratory conditions.

The environmental impact of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is another important aspect that has been investigated. Studies have shown that it degrades rapidly in soil and water, minimizing its persistence and potential for bioaccumulation. This characteristic makes it a more environmentally friendly option compared to many other synthetic compounds used in similar applications.

In conclusion, 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804655-57-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features, coupled with its favorable physicochemical properties and biological activity, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.